Cas no 62584-49-0 (Benzenemethanol, 4,4'-oxybis[2,3,5,6-tetrabromo-)

Benzenemethanol, 4,4'-oxybis[2,3,5,6-tetrabromo- structure
62584-49-0 structure
Product Name:Benzenemethanol, 4,4'-oxybis[2,3,5,6-tetrabromo-
CAS No:62584-49-0
MF:C14H6Br8O3
MW:861.427638530731
CID:439156
PubChem ID:71384948
Update Time:2025-04-19

Benzenemethanol, 4,4'-oxybis[2,3,5,6-tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • [2,3,5,6-tetrabromo-4-[2,3,5,6-tetrabromo-4-(hydroxymethyl)phenoxy]phenyl]methanol
    • DTXSID80807195
    • [Oxybis(2,3,5,6-tetrabromo-4,1-phenylene)]dimethanol
    • 62584-49-0
    • Benzenemethanol, 4,4'-oxybis[2,3,5,6-tetrabromo-
    • Inchi: 1S/C14H6Br8O3/c15-5-3(1-23)6(16)10(20)13(9(5)19)25-14-11(21)7(17)4(2-24)8(18)12(14)22/h23-24H,1-2H2
    • InChI Key: ONFFYQVKSSRUHQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(CO)C(=C(C=1OC1C(=C(C(CO)=C(C=1Br)Br)Br)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 853.37808
  • Monoisotopic Mass: 853.37839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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